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Compound of Interest

1-Benzhydrylazetidin-3-yl
Compound Name:
methanesulfonate

Cat. No.: B014778

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 1-Benzhydrylazetidin-3-yl
methanesulfonate, a key intermediate in pharmaceutical development and a versatile building
block in organic synthesis. The protocol is based on the mesylation of 1-Benzhydrylazetidin-3-
ol.

Chemical Properties and Data

A summary of the key quantitative data for the synthesized compound is presented in Table 1.

Table 1: Physicochemical and Spectroscopic Data for 1-Benzhydrylazetidin-3-yl
methanesulfonate
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Property Value

IUPAC Name (1-benzhydrylazetidin-3-yl) methanesulfonate[1]
Molecular Formula C17H19NOs3S

Molecular Weight 317.4 g/mol [1]

CAS Number 33301-41-6[1]

Appearance White to off-white solid

Melting Point 109 - 113 °C

Purity (HPLC) = 95%

1H NMR (CDCls, ppm) Data not available in search results
13C NMR (CDCls, ppm) Data not available in search results
IR (cm™1) Data not available in search results
Mass Spec (m/z) Data not available in search results

Experimental Protocol

The synthesis of 1-Benzhydrylazetidin-3-yl methanesulfonate is achieved through the
mesylation of 1-Benzhydrylazetidin-3-ol. This procedure involves the reaction of the alcohol
with methanesulfonyl chloride in the presence of a base to yield the desired methanesulfonate.

Materials:

1-Benzhydrylazetidin-3-ol

Methanesulfonyl chloride (MsCI)

Triethylamine (TEA) or other suitable non-nucleophilic base

Dichloromethane (DCM) or Acetonitrile (ACN), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO3s) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Hexane

Ethyl acetate

Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar
* Ice bath

e Dropping funnel

e Separatory funnel

» Rotary evaporator

e Glassware for chromatography
o Filtration apparatus
Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 1-Benzhydrylazetidin-3-ol (1.0 eq) in anhydrous dichloromethane or
acetonitrile.

o Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.5 - 2.0
eq) dropwise while stirring.

e Mesylation: To the cooled solution, add methanesulfonyl chloride (1.2 - 1.5 eq) dropwise via
a dropping funnel over a period of 15-30 minutes. Maintain the temperature at 0 °C during
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the addition.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C
for an additional 30 minutes, then warm to room temperature. Monitor the progress of the
reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

o Workup:
o Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with water, 1 M HCI solution, saturated aqueous
sodium bicarbonate solution, and finally with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
 Purification:

o Filter off the drying agent and concentrate the organic solution under reduced pressure
using a rotary evaporator to obtain the crude product.

o Purify the crude product by silica gel column chromatography using a mixture of hexane
and ethyl acetate as the eluent.

o Alternatively, the crude product can be purified by recrystallization from an appropriate
solvent system (e.g., ethanol/water).

o Characterization: Characterize the purified 1-Benzhydrylazetidin-3-yl methanesulfonate
by standard analytical techniques (*H NMR, 3C NMR, IR, and Mass Spectrometry) to
confirm its identity and purity.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 1-Benzhydrylazetidin-3-yl
methanesulfonate.
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Caption: Workflow for the synthesis of 1-Benzhydrylazetidin-3-yl methanesulfonate.

Logical Relationship of Synthesis Steps

The following diagram outlines the logical progression and dependencies of the synthesis
protocol.
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Caption: Logical flow of the synthesis and purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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